[2-(2,6-Dichloro-phenyl)-ethyl]-hydrazine hydrochloride

Specification

• CAS No.: 30595-58-5
• Molecular Formula: C8H11Cl3N2
• Molecular Weight: 241.5
• IUPAC Name: 2-(2,6-dichlorophenyl)ethylhydrazine;hydrochloride
• Standard InChI: InChI=1S/C8H10Cl2N2.ClH/c9-7-2-1-3-8(10)6(7)4-5-12-11;/h1-3,12H,4-5,11H2;1H
• Standard InChI Key: PPCAGJRHONITTD-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C(=C1)Cl)CCNN)Cl.Cl
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)CCNN)Cl.Cl

Introduction

Chemical Identity and Structural Characteristics

Molecular Architecture

The compound’s systematic name, [2-(2,6-Dichloro-phenyl)-ethyl]-hydrazine hydrochloride, reflects its core structure:

• A 2,6-dichlorophenyl group (aromatic ring with chlorine substituents at positions 2 and 6).

• An ethyl chain bridging the aromatic ring to a hydrazine group (-NH-NH₂).

• A hydrochloride salt form, enhancing stability and solubility.

Molecular Formula: $\text{C}_8\text{H}_{11}\text{Cl}_3\text{N}_2$
Molecular Weight: 241.55 g/mol.

Synonyms and Registry Data

• Synonyms: [2-(2,6-DICHLORO-PHENYL)-ETHYL]-HYDRAZINE HYDROCHLORIDE.

• CAS Registry: 30595-58-5.

• HS Code: 2928000090 (applicable to similar hydrazine derivatives).

Physicochemical Properties

Physical State and Solubility

• Physical Form: Solid (analogous to 2-ethylphenylhydrazine hydrochloride, which forms crystalline solids).

• Water Solubility: High solubility in water due to the hydrochloride salt.

• LogP: 3.89, indicating moderate lipophilicity.

• Polar Surface Area (PSA): 38.05 Ų, suggestive of moderate hydrogen-bonding potential.

Synthesis and Manufacturing

Industrial Production

• Catalysts: Noble metals (e.g., palladium) may facilitate hydrogenation steps in related syntheses.

• Scalability: Batch processes in pressurized reactors (1–5 atm hydrogen) are common for analogous hydrazine derivatives.

Applications in Research and Industry

Pharmaceutical Intermediates

Hydrazine derivatives are pivotal in medicinal chemistry:

• Antiviral Agents: Structural analogs are patented for antiviral activity.

• Antibiotics: Hydrazine motifs appear in β-lactam antibiotic syntheses.

Chemical Probes

• Fluorescent Staining: Hydrazines react with carbonyl groups, enabling biomolecule labeling.

Future Directions and Research Gaps

• Toxicological Studies: Acute and chronic toxicity data are needed for risk assessment.

• Synthetic Optimization: Catalytic methods to reduce noble metal use.

• Drug Development: Exploration as a kinase inhibitor or antiviral scaffold.